Cas no 64341-49-7 (1-bromobut-3-en-2-ol)

• Product Name: 1-bromobut-3-en-2-ol
• CAS No: 64341-49-7
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• MDL: MFCD00043447
• CID: 508963
• PubChem ID: 47350
• Update Time: 2026-04-29

1-bromobut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 1-bromo-
• 1-BROMO-3-BUTEN-2-OL
• 1-bromobut-3-en-2-ol
• 1-Brom-3-buten-2-ol
• 1-Brom-but-3-en-2-ol
• 1-Bromo-3-butene-2-ol
• 1-bromo-but-3-en-2-ol
• 3-Buten-2-ol,1-bromo
• Brommethyl-vinyl-carbinol

• MDL： MFCD00043447
• Inchi： InChI=1S/C4H7BrO/c1-2-4(6)3-5/h2,4,6H,1,3H2
• InChI Key： PDAWHBQDMPNZQI-UHFFFAOYSA-N
• SMILES： C=CC(CBr)O

Computed Properties

• Exact Mass: 149.96800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 161-162.5 ºC
• Flash Point: 80.2±11.4 ºC,
• Refractive Index: 1.5022 (589.3 nm 15 ºC)
• Solubility: Dissolution (56 g/l) (25 º C),
• PSA: 20.23000
• LogP: 0.92820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on 1-bromobut-3-en-2-ol

1-Bromobut-3-en-2-ol (CAS No. 64341-49-7): A Comprehensive Overview

1-Bromobut-3-en-2-ol, also known by its CAS number 64341-49-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a carbon chain with an alcohol group and a double bond. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structure of 1-bromobut-3-en-2-ol consists of a four-carbon chain with a bromine atom at the terminal position, an alcohol group at the second carbon, and a double bond between the third and fourth carbons. This arrangement allows for a wide range of reactivity, making it suitable for various chemical transformations. Recent studies have highlighted its potential as a key intermediate in the synthesis of complex natural products and pharmaceutical agents.

One of the most notable applications of 1-bromobut-3-en-2-ol is in the field of medicinal chemistry. Researchers have utilized this compound as a precursor for the synthesis of bioactive compounds with potential therapeutic applications. For instance, it has been employed in the construction of molecules with anti-inflammatory, antiviral, and anticancer properties. The ability to modify the bromine atom and the alcohol group provides chemists with a high degree of flexibility in designing new drug candidates.

In addition to its role in drug discovery, 1-bromobut-3-en-2-one has also found applications in polymer chemistry. Its structure allows for the formation of cross-linked polymers with unique mechanical and thermal properties. Recent advancements in polymer synthesis have demonstrated how this compound can be used to create materials with improved durability and resistance to environmental factors.

The synthesis of 1-bromobut-3-en-eenol involves several well-established organic reactions. One common method is through the bromination of an appropriate alcohol precursor using bromine or other brominating agents. This process is often carried out under controlled conditions to ensure high yields and purity. The presence of the double bond introduces additional complexity into the synthesis process, requiring careful optimization to avoid unwanted side reactions.

From an analytical standpoint, 1-bromobutane ene ol can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide valuable insights into its molecular structure and purity, ensuring that it meets the high standards required for use in research and industrial applications.

In conclusion, 1-bromobutane ene ol (CAS No. 64341 49 7) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure enables it to serve as an essential building block in organic synthesis, while its reactivity opens up avenues for innovative applications in medicine and materials science. As research continues to uncover new possibilities for this compound, its role as a key player in modern chemistry is likely to grow even further.